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Compound of Interest

Compound Name: SOP1812

Cat. No.: B10854887 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides crucial safety, operational, and disposal procedures for SOP1812, also

known as QN-302, a tetra-substituted naphthalene diimide derivative utilized in cancer

research for its G-quadruplex binding and anti-tumor properties.[1][2][3][4] Adherence to these

guidelines is vital for ensuring personnel safety and regulatory compliance within a laboratory

setting.

Quantitative Data Summary
For safe handling and disposal, a clear understanding of the physicochemical properties of

SOP1812 is essential.
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Property Value

Synonyms QN-302

Chemical Nature
Tetra-substituted naphthalene diimide (ND)

derivative

CAS Number 2546091-70-5

Molecular Formula C45H57N7O6

Molecular Weight 791.98 g/mol

Appearance Solid, brown to reddish brown

Solubility Soluble in DMSO (10 mg/mL)

Storage
Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C

Core Disposal Protocol
As a potent research chemical with anti-proliferative activity, SOP1812 and any materials

contaminated with it must be treated as hazardous chemical waste. Disposal should be

conducted through a licensed professional waste disposal service to ensure compliance with all

federal, state, and local regulations. Laboratory personnel should not dispose of SOP1812 via

standard drains or as regular solid waste.

Experimental Disposal Workflow
The following step-by-step workflow outlines the mandatory procedure for the safe disposal of

SOP1812 waste.
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Figure 1: SOP1812 Waste Disposal Workflow

Preparation

Segregation & Collection

Storage & Disposal

Wear appropriate PPE:
- Lab Coat

- Safety Goggles
- Double Chemotherapy Gloves

Segregate SOP1812 waste from other waste streams.

Collect liquid waste (e.g., unused solutions) in a dedicated, labeled, leak-proof hazardous waste container. Collect solid waste (e.g., contaminated gloves, vials, pipette tips) in a separate, labeled hazardous waste container.

Store waste containers in a designated Satellite Accumulation Area (SAA).

Arrange for pickup by a licensed hazardous waste disposal service.

Complete all required waste disposal documentation.
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Figure 2: Signaling Pathways Inhibited by SOP1812
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://aacrjournals.org/cancerres/article/82/12_Supplement/4068/702032/Abstract-4068-The-potent-quadruplex-binding
https://aacrjournals.org/cancerres/article/82/12_Supplement/4069/702031/Abstract-4069-The-potent-quadruplex-binding
https://www.benchchem.com/product/b10854887#sop1812-proper-disposal-procedures
https://www.benchchem.com/product/b10854887#sop1812-proper-disposal-procedures
https://www.benchchem.com/product/b10854887#sop1812-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10854887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

